Cas no 2228247-71-8 (1-(3-cyclopropylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine
• CAS No: 2228247-71-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6511339
• PubChem ID: 165711277
• Update Time: 2025-07-23

1-(3-cyclopropylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine
• EN300-1736559
• 1-[(3-cyclopropylphenyl)methyl]cyclopropan-1-amine
• 2228247-71-8

• Inchi： 1S/C13H17N/c14-13(6-7-13)9-10-2-1-3-12(8-10)11-4-5-11/h1-3,8,11H,4-7,9,14H2
• InChI Key： VIFIXLFSMVESEA-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC=C(C=2)C2CC2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine

Introduction to 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine (CAS No: 2228247-71-8)

1-(3-cyclopropylphenyl)methylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2228247-71-8, this molecule represents a confluence of cyclopropane and phenyl rings, coupled with an amine functional group, making it a subject of interest for medicinal chemists exploring novel scaffolds for drug development. The cyclopropane moiety, in particular, is known for its strained three-membered ring, which can influence the compound's reactivity and binding properties, while the phenyl ring introduces hydrophobicity and potential interactions with biological targets.

The structural motif of 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine positions it as a candidate for further investigation in various therapeutic areas. The presence of an amine group suggests potential roles as a precursor or intermediate in the synthesis of more complex molecules, including those with pharmacological relevance. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of derivatives with enhanced efficacy or selectivity.

In the context of modern drug discovery, the integration of 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine into virtual screening campaigns has been explored to identify novel interactions with biological targets. The cyclopropyl group, being a small yet rigid structure, can serve as a key pharmacophore, influencing how the molecule interacts with proteins or enzymes. This has led to studies focusing on its potential applications in treating neurological disorders, where precise molecular interactions are critical for therapeutic success.

One of the most compelling aspects of 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine is its versatility as a building block. Researchers have leveraged its framework to develop libraries of analogs, each designed to probe specific aspects of biological activity. For instance, modifications around the phenyl ring or the cyclopropane unit can fine-tune electronic properties, lipophilicity, or metabolic stability—parameters that are often decisive in determining a drug's clinical utility.

The synthesis of 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine presents both challenges and opportunities. The strained nature of the cyclopropane ring necessitates careful synthetic strategies to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in handling such motifs, allowing for efficient access to complex derivatives. Techniques such as transition-metal catalysis and asymmetric synthesis have been particularly instrumental in constructing enantiomerically pure forms of this compound, which is often essential for biological evaluation.

Recent literature highlights several innovative approaches where 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine has been utilized as a key intermediate. For example, studies have demonstrated its role in generating novel heterocycles by functionalizing the cyclopropane ring or extending the molecular structure through cross-coupling reactions. These efforts underscore the compound's potential as a versatile tool in synthetic organic chemistry and drug discovery pipelines.

The pharmacological profile of 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine is still under active investigation. Initial studies suggest that it may exhibit properties relevant to pain modulation or neuroprotection, areas where structural diversity is highly valued. By leveraging computational tools to predict activity against relevant targets, researchers aim to validate these hypotheses experimentally. The integration of machine learning models has further accelerated this process by identifying promising derivatives based on large datasets.

The development of new synthetic routes to 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine continues to be an area of intense interest. Advances in flow chemistry have enabled scalable production under controlled conditions, reducing reliance on traditional batch processes. Such innovations not only improve efficiency but also enhance reproducibility—a critical factor in pharmaceutical research and development.

In conclusion, 1-(3-cyclopropylphenyl)methylcyclopropan-1-amine (CAS No: 2228247-71-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities, particularly in areas requiring precise molecular recognition. As research progresses, this compound is likely to play an increasingly important role in shaping future therapeutic strategies.